Cas no 831212-45-4 (Methyl N-4-(benzyloxy)phenyl-N-(methylsulfonyl)glycinate)

• Product Name: Methyl N-4-(benzyloxy)phenyl-N-(methylsulfonyl)glycinate
• CAS No: 831212-45-4
• MF: C₁₇H₁₉NO₅S
• MW: 349.401463747025
• MDL: MFCD05815336
• CID: 4717290
• Update Time: 2025-05-19

Methyl N-4-(benzyloxy)phenyl-N-(methylsulfonyl)glycinate Chemical and Physical Properties

Names and Identifiers

• methyl N-[4-(benzyloxy)phenyl]-N-(methylsulfonyl)glycinate
• MLS000676343
• HMS2648H12
• SMR000300879
• methyl 2-(N-methylsulfonyl-4-phenylmethoxyanilino)acetate
• glycine, N-(methylsulfonyl)-N-[4-(phenylmethoxy)phenyl]-, methyl ester
• Methyl N-4-(benzyloxy)phenyl-N-(methylsulfonyl)glycinate

• MDL： MFCD05815336
• Inchi： 1S/C17H19NO5S/c1-22-17(19)12-18(24(2,20)21)15-8-10-16(11-9-15)23-13-14-6-4-3-5-7-14/h3-11H,12-13H2,1-2H3
• InChI Key： DNQMNNFRCZIJBE-UHFFFAOYSA-N
• SMILES： S(C)(N(CC(=O)OC)C1C=CC(=CC=1)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 488
• Topological Polar Surface Area: 81.3

Additional information on Methyl N-4-(benzyloxy)phenyl-N-(methylsulfonyl)glycinate

Comprehensive Overview of Methyl N-4-(benzyloxy)phenyl-N-(methylsulfonyl)glycinate (CAS No. 831212-45-4)

Methyl N-4-(benzyloxy)phenyl-N-(methylsulfonyl)glycinate (CAS No. 831212-45-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, characterized by its unique benzyloxy and methylsulfonyl functional groups, plays a pivotal role in the synthesis of bioactive molecules. Its molecular structure, which includes a glycinate backbone, makes it a versatile intermediate in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's CAS No. 831212-45-4 is often searched in academic and industrial databases due to its relevance in drug discovery. Researchers are particularly interested in its potential applications in targeting inflammatory pathways and metabolic disorders. Recent studies have highlighted its utility in the design of small-molecule therapeutics, aligning with the growing demand for precision medicine. The benzyloxy moiety, in particular, is known to enhance lipid solubility, which is critical for improving drug bioavailability.

In the context of green chemistry, Methyl N-4-(benzyloxy)phenyl-N-(methylsulfonyl)glycinate has been explored as a building block for sustainable synthesis. Its compatibility with catalytic reactions and microwave-assisted synthesis techniques has made it a subject of interest for labs aiming to reduce environmental impact. This aligns with the broader trend of optimizing chemical processes for energy efficiency and waste reduction, topics frequently searched in scientific forums.

Another area of interest is the compound's role in proteomics and bioconjugation. The methylsulfonyl group serves as a reactive handle for attaching fluorescent tags or affinity probes, enabling advanced studies in cellular imaging and protein interaction networks. Such applications are highly relevant to the life sciences community, where tools for molecular labeling are in constant demand.

From a commercial perspective, CAS No. 831212-45-4 is listed in catalogs of fine chemical suppliers, often under the category of pharmaceutical intermediates. Its pricing and availability are frequently queried by procurement specialists, reflecting its industrial importance. Quality control parameters, such as HPLC purity and residual solvent levels, are also common search terms associated with this compound.

In summary, Methyl N-4-(benzyloxy)phenyl-N-(methylsulfonyl)glycinate represents a convergence of multiple research trends: drug development, sustainable chemistry, and biomolecular engineering. Its multifaceted applications ensure continued relevance in both academic and industrial settings, making it a compound worth monitoring in the evolving landscape of chemical innovation.